Cas no 22421-71-2 (Calcium diheptanoate)

• Product name: Calcium diheptanoate
• CAS No: 22421-71-2
• MF: ₂[C₇H₁₃O₂-]^.Ca+₂
• MW: 298.43184
• CID: 288335
• PubChem ID: 19818722

Calcium diheptanoate Chemical and Physical Properties

Names and Identifiers

• Calcium diheptanoate
• CALCIUM HEPTOATE
• calcium,heptanoate
• calcium;heptanoate
• SCHEMBL588180
• 22421-71-2
• NS00083984
• DTXSID70945090
• EINECS 244-987-8

• Inchi： InChI=1S/2C7H14O2.Ca/c2*1-2-3-4-5-6-7(8)9;/h2*2-6H2,1H3,(H,8,9);/q;;+2/p-2
• InChI Key： BURFOJRYLQGPSB-UHFFFAOYSA-L
• SMILES： C([O-])(=O)CCCCCC.C([O-])(=O)CCCCCC.[Ca+2]

Computed Properties

• Exact Mass: 298.14578
• Monoisotopic Mass: 298.1457002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 73.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 80.26